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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzonitrile

Cat. No.: B1316493

Essential Safety and Handling Guide for 2-Hydroxy-
6-methylbenzonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Hydroxy-6-methylbenzonitrile. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Summary

2-Hydroxy-6-methylbenzonitrile is a chemical that requires careful handling due to its
potential health hazards. It is harmful if swallowed, inhaled, or comes into contact with skin.[1]
[2] It can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2]

[3]

Quantitative Hazard Data

While specific quantitative exposure limits for 2-Hydroxy-6-methylbenzonitrile are not readily
available, the classification of its associated hazards provides a clear directive for minimizing
exposure.
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Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1][4][5]
Acute Dermal Toxicity Category 4 ;:]irmful in contact with skin.[1]
Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1][2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Causes serious eye irritation or

Serious Eye Damage/Irritation Category 1/2
damage.[1][2][3][4][5]

Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1][2][3]

Operational and Safety Protocols

A systematic approach to handling 2-Hydroxy-6-methylbenzonitrile is crucial for laboratory
safety. The following workflow outlines the necessary steps from preparation to disposal.
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Preparation Phase

Review Safety Data Sheet (SDS)

\4
Don Appropriate PPE:
- Safety Goggles (EN 166)
- Chemical-Resistant Gloves
- Lab Coat/Long Sleeved Clothing

\4
Ensure Proper Ventilation:
- Fume Hood
- Eyewash Station & Safety Shower Nearby

Proceed to Handling

Handling Phase

Weighing and Transfer:
- Perform in a fume hood
- Avoid dust formation

Y
Experimental Use:
- Keep container tightly closed when not in use
- Avoid contact with skin, eyes, and clothing

f Spill Occurs

Cleanup & Decontamination

Accidental Spill Response:

- Evacuate and ventilate area
- Use absorbent material for cleanup After Use
- Do not release into the environment

Y

Decontaminate Surfaces & Gl e
Generate Waste
v isposal Phase
Remove and Dispose of Contaminated PPE Segregate Chemical Waste

Label Waste Container Clearly

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxy-6-methylbenzonitrile.
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Detailed Methodologies

1. Personal Protective Equipment (PPE) Proper PPE is the first line of defense against
chemical exposure.

o Eye Protection: Wear tightly fitting safety goggles conforming to European Standard EN 166
or NIOSH approved eye protection.[1][6]

e Hand Protection: Use chemical-impermeable protective gloves.[1][7] Glove material
suitability should be determined based on the specific laboratory conditions and duration of
use.

o Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.[1][6]

» Respiratory Protection: Under normal use with adequate ventilation, respiratory protection
may not be required.[1] For large-scale operations, emergencies, or if dust is generated, use
a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate filter.

[1][3]
2. Engineering Controls
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][4][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][5]

3. Handling and Storage

e Handling: Avoid breathing dust, fumes, or vapors.[3][7] Prevent contact with skin and eyes.[7]
Do not eat, drink, or smoke in areas where the chemical is handled.[1][4] Wash hands and
any exposed skin thoroughly after handling.[1][2][3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]
Keep away from heat, sparks, open flames, and other sources of ignition.[1]

4. Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area.[7] Ensure adequate ventilation
and wear appropriate PPE.[1][7] Avoid dust formation.[1][7]

Environmental Precautions: Prevent the chemical from entering drains or the environment.[3]

[417]

Containment and Cleanup: For spills, sweep up the solid material and place it into a suitable,
labeled container for disposal.[4][5]

. Disposal Plan

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

Dispose of the contents and the container to an approved waste disposal plant.[1][3][4][5] Do
not mix with other waste.[3]

Contaminated clothing should be removed and washed before reuse.[1][2][4]
. First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[6][7]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[6][7]

In Case of Eye Contact: Rinse cautiously with pure water for at least 15 minutes.[1][6][7]
Remove contact lenses if present and easy to do so. Continue rinsing and get immediate
medical attention.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person and call a poison control center or doctor immediately.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13061&PLANT=d__ALF
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL16372~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2018:55:28~~2%204-Dichloro-6-methylbenzonitrile~~
https://www.sigmaaldrich.com/SG/en/sds/aldrich/c94009?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-5-hydroxy-benzonitrile-pd180630118951.html
https://www.chemicalbook.com/msds/2-hydroxy-6-methyl-benzonitrile.htm
https://www.benchchem.com/product/b1316493#personal-protective-equipment-for-handling-2-hydroxy-6-methylbenzonitrile
https://www.benchchem.com/product/b1316493#personal-protective-equipment-for-handling-2-hydroxy-6-methylbenzonitrile
https://www.benchchem.com/product/b1316493#personal-protective-equipment-for-handling-2-hydroxy-6-methylbenzonitrile
https://www.benchchem.com/product/b1316493#personal-protective-equipment-for-handling-2-hydroxy-6-methylbenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

